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Compound of Interest

Compound Name: (1S)-1-(piperidin-4-yl)ethan-1-ol

Cat. No.: B3271336 Get Quote

An In-depth Technical Guide to (1S)-1-(piperidin-4-yl)ethan-1-ol

This guide provides an in-depth look at the physicochemical properties of (1S)-1-(piperidin-4-
yl)ethan-1-ol, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental molecular characteristics of (1S)-1-(piperidin-4-yl)ethan-1-ol are

summarized below. These properties are essential for a variety of applications, from

experimental design to computational modeling.

Property Value

Molecular Formula C₇H₁₅NO

Molecular Weight 129.2 g/mol

CAS Number 6457-48-3 (for the non-stereospecific form)

Representative Experimental Protocol
Objective: To determine the molecular weight and purity of (1S)-1-(piperidin-4-yl)ethan-1-ol
using Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:
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(1S)-1-(piperidin-4-yl)ethan-1-ol sample

Acetonitrile (ACN), LC-MS grade

Water, LC-MS grade

Formic acid (FA), LC-MS grade

C18 reverse-phase HPLC column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

LC-MS system (e.g., Agilent 1290 Infinity II LC coupled with a 6545XT AdvanceBio Q-TOF)

Methodology:

Sample Preparation:

Prepare a 1 mg/mL stock solution of (1S)-1-(piperidin-4-yl)ethan-1-ol in a 50:50 mixture

of ACN and water.

From the stock solution, prepare a 10 µg/mL working solution using the same solvent

mixture.

Liquid Chromatography (LC) Conditions:

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient:

0-1 min: 5% B

1-5 min: 5% to 95% B

5-6 min: 95% B

6-6.1 min: 95% to 5% B

6.1-8 min: 5% B
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Flow Rate: 0.4 mL/min

Column Temperature: 40 °C

Injection Volume: 1 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Mass Range: 50-500 m/z

Capillary Voltage: 3500 V

Nozzle Voltage: 500 V

Gas Temperature: 325 °C

Drying Gas Flow: 8 L/min

Sheath Gas Temperature: 350 °C

Sheath Gas Flow: 11 L/min

Data Analysis:

The retention time of the major peak in the chromatogram is used to assess purity.

The mass spectrum of the major peak is analyzed to confirm the molecular weight. The

expected [M+H]⁺ ion for C₇H₁₅NO is m/z 130.12.

Workflow and Process Visualization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a novel chemical entity such as (1S)-1-(piperidin-4-yl)ethan-1-ol.
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Caption: General workflow for physicochemical characterization of a novel compound.
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[https://www.benchchem.com/product/b3271336#1s-1-piperidin-4-yl-ethan-1-ol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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